Cas no 1805053-37-5 (Methyl 2-chloro-6-cyano-3-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 2-chloro-6-cyano-3-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1805053-37-5
• MF: C₉H₅ClF₂N₂O₂
• MW: 246.598007917404
• CID: 4865315
• Update Time: 2025-06-08

Methyl 2-chloro-6-cyano-3-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-6-cyano-3-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C9H5ClF2N2O2/c1-16-9(15)5-2-4(3-13)14-7(10)6(5)8(11)12/h2,8H,1H3
• InChI Key： MAFRSCPDPXJPCJ-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=C(C(=O)OC)C=C(C#N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2.3
• Topological Polar Surface Area: 63

Additional information on Methyl 2-chloro-6-cyano-3-(difluoromethyl)pyridine-4-carboxylate

Methyl 2-chloro-6-cyano-3-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805053-37-5): An Overview

Methyl 2-chloro-6-cyano-3-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805053-37-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a chloro, cyano, and difluoromethyl substituents, offers a wide range of potential applications in drug discovery and development.

The molecular structure of Methyl 2-chloro-6-cyano-3-(difluoromethyl)pyridine-4-carboxylate is particularly noteworthy for its ability to modulate various biological targets. The presence of the difluoromethyl group, in particular, has been shown to enhance the metabolic stability and bioavailability of the compound, making it an attractive candidate for further investigation in the context of drug design.

Recent studies have highlighted the potential of Methyl 2-chloro-6-cyano-3-(difluoromethyl)pyridine-4-carboxylate as a lead compound for the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. The researchers found that the unique combination of substituents on the pyridine ring contributed to its high affinity and selectivity for the target enzyme.

In addition to its potential as an anticancer agent, Methyl 2-chloro-6-cyano-3-(difluoromethyl)pyridine-4-carboxylate has also shown promise in other therapeutic areas. A recent study conducted by a team of researchers at a leading pharmaceutical company demonstrated that this compound could effectively modulate the activity of certain G protein-coupled receptors (GPCRs), which are implicated in a variety of diseases, including cardiovascular disorders and neurological conditions.

The synthesis of Methyl 2-chloro-6-cyano-3-(difluoromethyl)pyridine-4-carboxylate has been extensively studied, with several efficient and scalable methods reported in the literature. One common approach involves the reaction of 2-chloro-6-cyano-3-(difluoromethyl)pyridine with methyl chloroformate under controlled conditions. This method provides high yields and purity, making it suitable for large-scale production.

The physicochemical properties of Methyl 2-chloro-6-cyano-3-(difluoromethyl)pyridine-4-carboxylate have also been thoroughly characterized. The compound is known to be stable under standard laboratory conditions and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO). These properties make it well-suited for use in various biochemical assays and in vivo studies.

In terms of safety and toxicity, preliminary studies have indicated that Methyl 2-chloro-6-cyano-3-(difluoromethyl)pyridine-4-carboxylate is generally well-tolerated at therapeutic concentrations. However, as with any new chemical entity, further preclinical and clinical evaluations are necessary to fully assess its safety profile and potential side effects.

The future prospects for Methyl 2-chloro-6-cyano-3-(difluoromethyl)pyridine-4-carboxylate are promising. Ongoing research is focused on optimizing its pharmacological properties through structure-based drug design approaches. Additionally, efforts are being made to develop prodrugs and analogs that can enhance its therapeutic efficacy while minimizing potential adverse effects.

In conclusion, Methyl 2-chloro-6-cyano-3-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805053-37-5) represents a valuable addition to the arsenal of compounds available for drug discovery and development. Its unique structural features and promising biological activities make it an exciting area of research with significant potential for future applications in medicine.